Cas no 1254300-24-7 (Palladium, [1,1'-(1,4-butanediyl)bis[1,1-diphenylphosphine-κP]]chloro(η3-2-propen-1-yl)-)

• Product Name: Palladium, [1,1'-(1,4-butanediyl)bis[1,1-diphenylphosphine-κP]]chloro(η3-2-propen-1-yl)-
• CAS No: 1254300-24-7
• MF: C₃₁H₃₂ClP₂Pd
• MW: 608.406307220459
• CID: 5547580
• Update Time: 2025-10-28

Palladium, [1,1'-(1,4-butanediyl)bis[1,1-diphenylphosphine-κP]]chloro(η3-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Palladium, [1,1'-(1,4-butanediyl)bis[1,1-diphenylphosphine-κP]]chloro(η3-2-propen-1-yl)-
• PdCl(1,4-bis(diphenylphosphino)butane)(C3H5)

• Inchi： 1S/C28H28P2.C3H2.ClH.Pd/c1-5-15-25(16-6-1)29(26-17-7-2-8-18-26)23-13-14-24-30(27-19-9-3-10-20-27)28-21-11-4-12-22-28;1-3-2;;/h1-12,15-22H,13-14,23-24H2;1-2H;1H;/q;-1;;/p+1
• InChI Key： BSKCEMJUSOQXPU-UHFFFAOYSA-O
• SMILES： [Cl-][Pd+2]123(C=C1[CH-]2)P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCP3(C1C=CC=CC=1)C1C=CC=CC=1

Additional information on Palladium, [1,1'-(1,4-butanediyl)bis[1,1-diphenylphosphine-κP]]chloro(η3-2-propen-1-yl)-

Palladium Complex with CAS No. 1254300-24-7: A Comprehensive Overview

The compound identified by CAS No. 1254300-24-7, named Palladium, [1,1'-(1,4-butanediyl)bis[1,1-diphenylphosphine-κP]]chloro(η³-2-propen-1-yl)-, is a highly specialized organometallic palladium complex. This compound has garnered significant attention in the field of catalytic chemistry due to its unique structural properties and catalytic applications. The palladium center in this complex is coordinated by a chloride ligand and an η³-allyl group derived from 2-propen-1-yl, along with a bisphosphine ligand system that provides steric and electronic modulation. The bisphosphine ligand, specifically [1,1'-(1,4-butanediyl)bis[1,1-diphenylphosphine]], plays a crucial role in stabilizing the palladium center and influencing the reactivity of the complex.

Recent studies have highlighted the potential of this palladium complex in various catalytic transformations. For instance, its ability to facilitate cross-coupling reactions, such as the Suzuki-Miyaura coupling, has been extensively explored. The bisphosphine ligand in this complex is known to enhance the catalytic activity by providing a chelating environment that stabilizes the palladium center during the reaction cycle. Additionally, the allyl group contributes to the electronic properties of the complex, making it suitable for reactions involving alkenes or alkynes.

The synthesis of this compound typically involves a multi-step process starting from palladium chloride and gradually introducing the ligands under controlled conditions. The choice of solvent and reaction temperature is critical to ensure the formation of the desired product. Recent advancements in ligand design have further optimized the synthesis process, leading to higher yields and better-defined structures.

In terms of applications, this palladium complex has shown promise in olefin metathesis, where it acts as a precursor for more active catalysts. The ability of the complex to undergo oxidative addition and reductive elimination steps makes it a versatile catalyst for various organic transformations. Furthermore, its stability under mild reaction conditions has made it a favorable candidate for industrial applications.

Recent research has also focused on understanding the electronic and steric effects of the bisphosphine ligand on the catalytic activity of this complex. By modifying the substituents on the phosphine ligands or altering their bite angle, researchers have been able to tune the reactivity of the palladium center for specific reactions. For example, increasing the steric bulk around the palladium center has been shown to enhance selectivity in certain coupling reactions.

The structural characterization of this compound has been achieved through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the geometry of the complex and its dynamic behavior during catalytic cycles. The η³-allyl coordination mode observed in this compound is particularly interesting as it allows for facile insertion into alkenes during catalysis.

In conclusion, CAS No. 1254300-24-7 represents a significant advancement in organometallic chemistry with its unique combination of a palladium center and tailored ligands. Its applications span across various fields including pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in modern catalysis.